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Compound Focus: C.l. Solvent Blue 83

CAS No.: 103220-11-7

Cat. No.: S1818684

Solvent Blue 4: Properties and Data

The table below summarizes the available key physicochemical and solubility data for Solvent Blue 4.

Property Specification / Value for Solvent Blue 4

CAS Number 6786-83-0 [1] [2] [3]

Color Index No. 44045:1 [1] [2]

Molecular Formula C33H33Ns0 [1] [3]

Molecular Weight 487.63 g/mol [1] [2] [3]

Physical Form Dark Blue to Dark Reddish-Purple Powder [1] [2]

Melting Point >180 °C [1] [2] [3]

Water Solubility 6 pg/L at 25°C [1] [3]; 1% max [2]

Solubility in Organic Sparingly in Chloroform; Slightly in DMSO and Methanol (with heating)
Solvents [1] [3]
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Property Specification / Value for Solvent Blue 4
Primary Applications Coloring for Plastics, Oils, Lubricants, Fuels, Paints, and Printing Inks
[2]

Experimental Protocols for Solubility Determination

While specific protocols for the dyes in question are not detailed in the search results, the following general
methodological approaches are standard in the field. You can adapt this workflow to build a comparative

dataset for Solvent Blue 4 and Solvent Blue 83.
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Gtart: Solubility CornparisorD

1. Sample Preparation
* Purify dye samples
* Pre-dry solvents
* Define temperature range

y

2. Saturation
* Add excess solute to solvent
« Agitate in constant-temperature bath
* Equilibrium over 24-48 hours

3. Sampling & Analysis
» Filter saturated solution
» Use spectrophotometry for concentration
* Confirm with gravimetric method

l

4. Data Modeling
* Model data with Jouyban-Acree or PC-SAFT
* Predict full solubility profile

End: Comparative Solubility Profile

Click to download full resolution via product page

The workflow above outlines key stages for experimental determination. Here are the details for two critical

components:

¢ Achieving Saturation: The common shake-flask method is typically used [4]. This involves adding
an excess amount of the dye (solute) to a specific solvent in a sealed vial. The mixture is then
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agitated continuously in a constant-temperature water bath for a sufficient period (often 24-48 hours)
to ensure equilibrium between the dissolved and undissolved solute is reached.

o Data Modeling: After experimental data points are collected, models can be applied to predict the full
solubility profile. The Jouyban-Acree model is an empirical equation known for accurately
correlating and predicting solubility in both pure and mixed solvents, though it requires a fair number
of experimental data points (e.g., ~10) for reliable parameterization [4]. For a more predictive
approach, thermodynamic models like PC-SAFT can be used. These models can distinguish between
effective and ineffective antisolvents with less experimental input, though they may show larger
deviations from experimental data compared to well-fitted empirical models [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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